Cas no 5402-20-0 (Pyridine-4-sulfonic acid)

Pyridine-4-sulfonic acid Properties

Names and Identifiers

• 4-Pyridinesulfonic acid
• 4-PYRIDINESULPHONIC ACID
• Pyridine-4-sulfonic acid
• Pyridine-4-sulphonic acid
• NSC 5082
• 4-Pyridinesulfonicacid
• NSC5082
• VP14752
• RP02076
• AM100922
• ST2405942
• AB1009781
• AB0041609
• Y9394
• [6R-[6
• A,7
• A(R*)]]-7-[[[[(4-Ethyl-2,3-dioxo-1-piperazin
• FT-0645409
• NoName_3274
• J-524123
• 4-Sulphopyridine
• AKOS015891504
• SY122173
• A7853
• 5402-20-0
• CS-0157388
• BS92GQS9EZ
• PS-8788
• UNII-BS92GQS9EZ
• DTXSID30902725
• MFCD00234082
• NSC-5082
• Q27465458
• SCHEMBL1416290
• pyridine, 4-sulpho-
• DB-031423
• DB-219035
• +Expand

• MDL： MFCD00234082
• InChIKey： PTWLOSARXIJRRJ-UHFFFAOYSA-N
• Inchi： 1S/C5H5NO3S/c7-10(8,9)5-1-3-6-4-2-5/h1-4H,(H,7,8,9)
• SMILES： S(C1C([H])=C([H])N=C([H])C=1[H])(=O)(=O)O[H]

Computed Properties

• Exact Mass: 158.99900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.999
• Heavy Atom Count: 10
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 75.6

Experimental Properties

• LogP: 1.40910
• PSA: 75.64000
• Refractive Index: 1.689
• Boiling Point: °Cat760mmHg
• Melting Point: 330 ºC (dec.)
• Flash Point: °C
• Density: 1.509

Pyridine-4-sulfonic acid Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign： C
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

Pyridine-4-sulfonic acid Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%